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Compound of Interest

Compound Name: 2,3,6,7-Tetramethylquinoxaline

Cat. No.: B187990 Get Quote

This document provides essential safety and logistical information for the proper disposal of

2,3,6,7-Tetramethylquinoxaline, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals.

While a specific Safety Data Sheet (SDS) for 2,3,6,7-Tetramethylquinoxaline is not readily

available, guidance from closely related compounds and general principles of laboratory safety

dictate a cautious approach to its disposal. Therefore, it should be handled as a potentially

hazardous chemical waste.

Safety and Hazard Information
As a precautionary measure, the safety information for the structurally similar compound, 2,3,6-

Trimethylquinoxaline, is summarized below. It is recommended to handle 2,3,6,7-
Tetramethylquinoxaline with the same level of caution.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Skin

Corrosion/Irritatio

n (Category 2)

Exclamation

Mark
Warning

H315: Causes

skin irritation

P264: Wash skin

thoroughly after

handling. P280:

Wear protective

gloves.

Serious Eye

Damage/Eye

Irritation

(Category 2A)

Exclamation

Mark
Warning

H319: Causes

serious eye

irritation

P280: Wear eye

protection/face

protection.

P305+P351+P33

8: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Specific target

organ toxicity —

Single exposure

(Category 3),

Respiratory

system

Exclamation

Mark
Warning

H335: May

cause respiratory

irritation

P261: Avoid

breathing

dust/fumes/gas/

mist/vapors/spra

y. P271: Use

only outdoors or

in a well-

ventilated area.

Step-by-Step Disposal Protocol
The recommended procedure for the safe disposal of 2,3,6,7-Tetramethylquinoxaline waste

involves treating it as a chemical hazardous waste. Under no circumstances should this

chemical be disposed of down the drain or in regular solid waste.
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Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

Waste Segregation and Collection:

Solid Waste: Collect solid 2,3,6,7-Tetramethylquinoxaline waste, including contaminated

items such as weighing paper, pipette tips, and gloves, in a dedicated, clearly labeled, and

sealable hazardous waste container.

Liquid Waste: If 2,3,6,7-Tetramethylquinoxaline is in a solution, collect it in a separate,

labeled, and sealed container for liquid chemical waste. Do not mix with other waste

streams unless compatibility has been verified.

Labeling: All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "2,3,6,7-Tetramethylquinoxaline"

The CAS Number: 6957-19-3

The primary hazards (e.g., "Irritant")

The accumulation start date

Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated, secure, and away from incompatible materials.

Ensure the container is kept closed except when adding waste.
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Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Follow all institutional and local regulations for hazardous waste disposal. Disposal

methods may include incineration at a permitted facility.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

2,3,6,7-Tetramethylquinoxaline.
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Caption: Disposal workflow for 2,3,6,7-Tetramethylquinoxaline.

To cite this document: BenchChem. [Proper Disposal of 2,3,6,7-Tetramethylquinoxaline: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187990#2-3-6-7-tetramethylquinoxaline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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